Cas no 647008-42-2 (L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-)

L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl- structure
647008-42-2 structure
Product Name:L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-
CAS No:647008-42-2
MF:C15H25N5O8
MW:403.38770365715
CID:418823
PubChem ID:71379108
Update Time:2025-04-19

L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]propanoyl]amino]propanoyl]amino]butanedioic acid
    • L-Glutaminyl-L-alanyl-L-alanyl-L-aspartic acid
    • 647008-42-2
    • DTXSID60801696
    • Inchi: 1S/C15H25N5O8/c1-6(19-14(26)8(16)3-4-10(17)21)12(24)18-7(2)13(25)20-9(15(27)28)5-11(22)23/h6-9H,3-5,16H2,1-2H3,(H2,17,21)(H,18,24)(H,19,26)(H,20,25)(H,22,23)(H,27,28)/t6-,7-,8-,9-/m0/s1
    • InChI Key: KVMHHPCQICFUAW-JBDRJPRFSA-N
    • SMILES: O=C([C@H](CCC(N)=O)N)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O

Computed Properties

  • Exact Mass: 403.17045
  • Monoisotopic Mass: 403.17031277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.8
  • Topological Polar Surface Area: 231Ų

Experimental Properties

  • PSA: 231.01
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